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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
Lanasol Yellow 4G, also known as C.I. Reactive Yellow 39, is a multifunctional reactive dye.[1]

[2] Its utility spans various fields, from traditional textile dyeing to serving as a tool in biological

experiments for observing cellular structures, tracking biomolecules, and evaluating cell

functions.[3][4][5] As a reactive dye, it forms a covalent bond with substrates, a characteristic

that is harnessed in diverse research and development applications.[6] Proper dissolution and

preparation of working solutions are critical for achieving reliable and reproducible experimental

outcomes.

This document provides detailed protocols for the preparation of Lanasol Yellow 4G solutions,

data on its solubility, and guidelines for storage.

Chemical and Physical Properties
Molecular Formula: C₁₉H₁₂BrCl₂N₅Na₂O₈S₂[1][7]

Molecular Weight: 699.25 g/mol [1]

Appearance: Greenish-light yellow powder[1]
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Synonyms: C.I. Reactive Yellow 39[1][2]

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for preparing

Lanasol Yellow 4G solutions.

Parameter Value & Conditions Source(s)

Aqueous Solubility 100 g/L in water at 90°C [1]

Recommended pH (Dyeing)
Acid bath: pH 5.0 - 7.0 (for

exhaustion)
[1][6]

Recommended pH (Fixation)
Alkaline: pH 8.5 - 11.0 (for

covalent bonding)
[1][8]

Storage (Powder)

Store in a dry, dark, and

ventilated place in a closed

container.

[9]

Storage (Solution)

Aqueous solutions are prone

to hydrolysis, especially under

alkaline conditions. Prepare

fresh, particularly if alkali has

been added.[8][10][11]

Experimental Protocols
Safety Precautions

Inhalation: Inhalation of reactive dye dust can be hazardous. Always handle the powder in a

well-ventilated area or in a fume hood and wear a protective mask.[9][10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves (long,

impervious), safety glasses or a face shield, and a lab coat.[9]

Handling: Avoid contact with skin and eyes.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-39.html
https://www.chemnet.com/resource/colour/supplier.cgi?exact=dict&f=plist&l=en&terms=70247-70-0&id=916
https://www.benchchem.com/product/b12363259?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-39.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-39.html
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-39.html
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://m.lookchem.com/msds/35155/70247-70-0_Lanasol%20Yellow%204G.html
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://textiletrainer.com/reactive-dyes-on-cotton/
https://longwayeducation.com/2024/05/28/reactive-dyes-properties-methods-and-risks/
https://m.lookchem.com/msds/35155/70247-70-0_Lanasol%20Yellow%204G.html
https://textiletrainer.com/reactive-dyes-on-cotton/
https://m.lookchem.com/msds/35155/70247-70-0_Lanasol%20Yellow%204G.html
https://m.lookchem.com/msds/35155/70247-70-0_Lanasol%20Yellow%204G.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Preparing an Aqueous Stock Solution (e.g.,
10 mg/mL)
This protocol describes the preparation of a concentrated stock solution that can be diluted for

various applications.

Materials:

Lanasol Yellow 4G powder

High-purity deionized (DI) or distilled water (ddH₂O)

Glass beaker or flask

Magnetic stirrer and stir bar

Warming plate

Volumetric flask

Procedure:

Weighing: Accurately weigh the desired amount of Lanasol Yellow 4G powder. For 10 mL of

a 10 mg/mL solution, weigh 100 mg of the powder.

Pasting: Transfer the powder to a beaker. Add a small amount of room temperature DI water

(e.g., 1-2 mL) and mix to form a smooth, uniform paste. This prevents the formation of

clumps when adding a larger volume of solvent.[6]

Dissolution: Place the beaker on a magnetic stirrer. Gradually add approximately 8 mL of DI

water while stirring continuously.

Warming: Gently warm the solution to 50-80°C while stirring.[6] Do not boil. The solubility of

Lanasol Yellow 4G significantly increases with temperature.[1]

Cooling & pH Adjustment: Once the dye is fully dissolved, remove the beaker from the heat

and allow it to cool to room temperature. If a specific pH is required for stability or the
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intended application, adjust it at this stage. For a neutral stock solution, check the pH and

adjust to ~7.0 if necessary using dilute acid or base.

Final Volume: Transfer the solution to a 10 mL volumetric flask. Rinse the beaker with a

small amount of DI water and add it to the flask to ensure a complete transfer. Add DI water

to the 10 mL mark.

Storage: Store the stock solution in a dark container, protected from light. For short-term

storage, refrigeration at 4°C is recommended. Due to the risk of hydrolysis, long-term

storage is not advised; preparing fresh solutions is best practice.[8]

Protocol for Preparing a Working Solution
The preparation of a final working solution is highly dependent on the specific application (e.g.,

protein labeling, cell staining, fabric dyeing). The key step is the reaction of the dye with the

substrate, which is typically initiated under alkaline conditions.

Materials:

Lanasol Yellow 4G stock solution

Appropriate buffer for the experiment (e.g., Phosphate-Buffered Saline (PBS), Sodium

Bicarbonate buffer)

Alkali solution (e.g., Sodium Carbonate (soda ash)) for fixation, if required.[6][8]

Procedure:

Dilution: Dilute the stock solution to the desired final concentration using the appropriate

experimental buffer.

Exhaustion/Incubation: Add the diluted dye solution to your substrate (e.g., cells, protein

solution, fabric). Allow an incubation period for the dye to associate with the substrate. In

dyeing, this is known as the exhaustion step.[6]

Fixation (Covalent Bonding): To initiate the covalent reaction, increase the pH of the solution

to an alkaline range (pH 8.5-11).[1][8] This is often achieved by adding a pre-calculated
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amount of an alkali like sodium carbonate. The optimal pH and incubation time will depend

on the substrate and temperature.

Washing: After the reaction is complete, wash the substrate thoroughly to remove any

unreacted, hydrolyzed dye. This is a critical step to reduce background signal and ensure

only covalently bound dye remains.[6]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing a Lanasol Yellow 4G stock

solution.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Powder

2. Create Paste
(with cold water)

3. Add Solvent
(e.g., ddH₂O)

4. Warm & Stir
(50-80°C)

5. Cool to RT

6. Adjust Volume & pH

7. Store Stock Solution
(Dark, 4°C)

8. Dilute Stock
(in buffer)

Use Stock

9. Incubate with Substrate

10. Initiate Reaction
(add alkali, raise pH)

11. Wash to Remove
Unbound Dye

Click to download full resolution via product page

Caption: Workflow for Lanasol Yellow 4G Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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